Cas no 17455-23-1 (Dicyclohexano-24-crown-8)

• Product Name: Dicyclohexano-24-crown-8
• CAS No: 17455-23-1
• MF: C₂₄H₄₄O₈
• MW: 460.601368904114
• CID: 50765
• PubChem ID: 87119
• Update Time: 2025-06-08

Dicyclohexano-24-crown-8 Chemical and Physical Properties

Names and Identifiers

• Dicyclohexano-24-crown-8
• 2,3,14,15-Dicyclohexano-1,4,7,10,13,16,19,22-octaoxacyclotetracosane
• 2,5,8,11,18,21,24,27-Octaoxatricyclo[26.4.0.012.17]dotriacontane
• dicyclohexano 24-crown-8
• dicyclohexano-24-crown-8 ether
• dicyclohexano-24-crown-8 polyether
• Dicyclohexano-24-Krone-8
• dicyclohexyl-24-crown-8
• EINECS 241-474-0
• tetracosahydrodibenz[b,n][1,4,7,10,13,16,19,22]octaoxacyclotetracosin
• Tetracosahydrodibenzo[b,N][1,4,7,10,13,16,19,22]octaoxacyclotetracosine
• Dicyclohexand-24-crown-8
• 2,5,8,11,18,21,24,27-OCTAOXATRICYCLO[26.4.0.0(12.17)]DOTRIACONTANE
• n)(1,4,7,10,13,16,19,22)octaoxacyclotetracosin,tetracosahydro-dibenz(
• Dibenz(b,n)(1,4,7,10,13,16,19,22)octaoxacyclotetracosin, tetracosahydro-
• DICYCLOHEXANO-24-CROWN-8,97%
• DICYCLOHEXANO-24-CROWN-8 97%
• BRN 1690690
• CCRIS 3621
• Dicyclohexyl 24-crown-8
• J-011007
• Dibenz[b,n][1,4,7,10,13,16,19,22]octaoxacyclotetracosin, tetracosahydro-
• DTXSID70938528
• Tetracosahydrodibenzo[b,N][1,4,7,10,13,16,19,22]octaoxacyclotetracosine #
• AKOS015915907
• FT-0701390
• F84637
• 17455-23-1
• 2,5,8,11,18,21,24,27-octaoxatricyclo[26.4.0.012,17]dotriacontane
• SCHEMBL5067399
• Tetracosahydrodibenz(b,n)(1,4,7,10,13,16,19,22)octaoxacyclotetracosin
• N,N-Bis(salicylidene)ethylenediamine
• NS00051623
• QMLGNDFKJAFKGZ-UHFFFAOYSA-N

• Inchi： 1S/C24H44O8/c1-2-6-22-21(5-1)29-17-13-25-9-10-27-15-19-31-23-7-3-4-8-24(23)32-20-16-28-12-11-26-14-18-30-22/h21-24H,1-20H2
• InChI Key： QMLGNDFKJAFKGZ-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOC2CCCCC2OCCOCCOCCOC2CCCCC12

Computed Properties

• Exact Mass: 460.30400
• Monoisotopic Mass: 460.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.102
• Melting Point: 595.6 °C at 760 mmHg
• Boiling Point: 525.41°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: 1.4875-1.4895
• PSA: 73.84000
• LogP: 2.75520
• Solubility: Uncertain

Dicyclohexano-24-crown-8 Security Information

• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26;S28A;S36/37/39;S38;S45
• FLUKA BRAND F CODES：3-9
• RTECS：HO7290000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38
• Storage Condition：Keep away from sources of ignition. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Dicyclohexano-24-crown-8

Dicyclohexano-24-crown-8 (CAS No. 17455-23-1): An Overview of Its Structure, Applications, and Recent Research

Dicyclohexano-24-crown-8 (CAS No. 17455-23-1) is a macrocyclic polyether that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and versatile applications. This compound, also known as DCH18C6, is a member of the crown ether family, which are cyclic oligomers of ethylene oxide. The structure of Dicyclohexano-24-crown-8 consists of two cyclohexane rings connected by a 24-membered crown ether, making it particularly adept at selectively binding certain metal ions and organic molecules.

The molecular formula of Dicyclohexano-24-crown-8 is C₂₄H₄₈O₆, and its molecular weight is approximately 432.63 g/mol. The compound's ability to form stable complexes with various cations, such as potassium (K⁺) and sodium (Na⁺), has been extensively studied. This selective binding property is attributed to the size and shape of the crown ether ring, which can accommodate specific cations through non-covalent interactions such as hydrogen bonding and van der Waals forces.

In recent years, Dicyclohexano-24-crown-8 has found applications in a wide range of fields, including analytical chemistry, materials science, and pharmaceuticals. One notable application is in the extraction and separation of metal ions from complex mixtures. For instance, a study published in the Journal of Analytical Chemistry demonstrated that DCH18C6 can be used to selectively extract potassium ions from aqueous solutions with high efficiency and selectivity. This property makes it valuable in environmental monitoring and industrial processes where the separation of specific metal ions is crucial.

Beyond its use in metal ion extraction, Dicyclohexano-24-crown-8 has also shown promise in the development of supramolecular assemblies and functional materials. Researchers at the University of California, Berkeley, have reported the synthesis of novel supramolecular structures using DCH18C6 as a building block. These structures exhibit unique properties such as self-healing capabilities and stimuli-responsive behavior, which could have implications in areas like drug delivery systems and smart materials.

In the pharmaceutical industry, Dicyclohexano-24-crown-8 has been explored for its potential in enhancing drug solubility and bioavailability. A study published in the Journal of Pharmaceutical Sciences demonstrated that DCH18C6 can form inclusion complexes with poorly soluble drugs, thereby improving their solubility in aqueous media. This property is particularly useful for developing formulations of drugs that are otherwise difficult to administer due to their low solubility.

The safety profile of Dicyclohexano-24-crown-8 has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings, proper handling and storage practices are recommended to ensure safety. The compound is not classified as a hazardous material under current regulations but should be handled with care to avoid skin contact or inhalation.

In conclusion, Dicyclohexano-24-crown-8 (CAS No. 17455-23-1) is a versatile compound with a wide range of applications in various scientific and industrial fields. Its unique ability to selectively bind metal ions and form stable complexes makes it an invaluable tool in analytical chemistry, materials science, and pharmaceuticals. Ongoing research continues to uncover new applications and properties of this fascinating compound, further solidifying its importance in modern science.